Cas no 2092253-18-2 (methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate)

• Product Name: methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate
• CAS No: 2092253-18-2
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 6203758
• PubChem ID: 129899718
• Update Time: 2025-06-10

methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate
• 2092253-18-2
• AKOS032953256
• EN300-1450259
• Methyl1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate

• Inchi： 1S/C12H11FO3/c1-16-11(15)12(6-10(14)7-12)8-3-2-4-9(13)5-8/h2-5H,6-7H2,1H3
• InChI Key： GGEYASXRUFQEQZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(C(=O)OC)CC(C1)=O

Computed Properties

• Exact Mass: 222.06922237g/mol
• Monoisotopic Mass: 222.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate

Methyl 1-(3-Fluorophenyl)-3-oxocyclobutane-1-carboxylate: An Overview of a Promising Compound

Methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate (CAS No. 2092253-18-2) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive 3-fluorophenyl and 3-oxocyclobutane moieties, holds potential applications in various therapeutic areas, including the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the compound, highlighting its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate is a small molecule with a molecular formula of C₁₂H₉FNO₃. The compound features a cyclobutane ring with a ketone group at the 3-position, substituted with a methyl ester at the 1-position. The presence of the 3-fluorophenyl group adds significant electronic and steric effects, influencing the compound's reactivity and biological properties. The molecular weight of the compound is approximately 240.20 g/mol, and it is generally stable under standard laboratory conditions.

Synthesis Methods

The synthesis of methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate has been reported in several studies, with various approaches being explored to optimize yield and purity. One common method involves the reaction of 3-fluorobenzaldehyde with ethyl acetoacetate in the presence of a base, followed by cyclization and esterification steps. Another approach involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to construct the cyclobutane ring efficiently. These synthetic routes not only provide high yields but also allow for the introduction of functional groups that can be further modified for specific applications.

Biological Activities

Methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate has shown promising biological activities in preclinical studies. One notable application is in the treatment of neurological disorders, where it has demonstrated neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, recent research has shown that this compound can inhibit the activation of microglia and reduce oxidative stress in neuronal cells, thereby protecting against neurodegeneration.

In addition to its neuroprotective properties, methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate has also been investigated for its potential as an anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the Akt/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

Clinical Trials and Future Directions

The promising preclinical results have paved the way for further investigation of methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate in clinical trials. Several Phase I and Phase II trials are currently underway to evaluate its safety and efficacy in treating various diseases. These trials are expected to provide valuable insights into the pharmacokinetics, pharmacodynamics, and potential side effects of the compound.

In parallel with clinical trials, ongoing research is focused on optimizing the chemical structure of methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate to enhance its therapeutic properties. For instance, efforts are being made to improve its solubility and bioavailability through prodrug strategies or by incorporating additional functional groups that can enhance its interaction with target proteins.

Conclusion

Methyl 1-(3-fluorophenyl)-3-oxocyclobutane-1-carboxylate (CAS No. 2092253-18-2) is a promising compound with a unique chemical structure that offers significant potential in various therapeutic areas. Its neuroprotective and anticancer activities have been well-documented in preclinical studies, and ongoing clinical trials are expected to provide further validation of its therapeutic benefits. As research continues to advance, this compound may emerge as a valuable tool in the development of novel treatments for neurological disorders and cancer.